2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-7-yl)sulfonyl]-N,N-diethylacetamide

• IUPAC Name: 2-[(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-7-yl)sulfonyl]-N,N-diethylacetamide
• InChI: InChI=1S/C13H17N3O5S2/c1-3-16(4-2)13(17)8-22(18,19)10-5-6-11-12(7-10)23(20,21)15-9-14-11/h5-7,9H,3-4,8H2,1-2H3,(H,14,15)
• InChI Key: UZWHTINFUHLCOC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CS(=O)(=O)C1=CC2=C(C=C1)NC=NS2(=O)=O
• Molecular Formula: C13H17N3O5S2
• Molecular Weight: 359.4 g/mol

Description

The compound “2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-7-yl)sulfonyl]-N,N-diethylacetamide” is a derivative of the 1,2,4-benzothiadiazine-1,1-dioxide ring. The biological activities of 1,2,4-benzothiadiazine-1,1-dioxide, for example, antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators etc., are reported.

Synthesis Analysis

The synthesis of this compound involves the attachment of many functional groups to the 1,2,4-benzothiadiazine-1,1-dioxide ring. These functional groups, such as a halo, alkyl, aryl, alkylamino, benzyl, keto, etc., are responsible for the activity of the compound.

Molecular Structure Analysis

The parent thiadiazine structures have a molecular formula of C3H4N2S, in which the sulfur atom is adjacent to at least one ring nitrogen atom. The sulfur atom can exhibit a valency other than 2, which is indicated by including the small Greek letter λ after the numeral that specifies the ring sulfur atom, followed by a superscript numeral to show the valency of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions of this compound are influenced by the functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring. For instance, the group at the 7 and 8 positions of the ring gave active compounds.

Mechanism of Action

The mechanism of action of this compound is related to its biological activities. For example, it has been reported to have antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer activities, and it can act as KATP channel activators and AMPA receptor modulators.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. With the advent of computerized molecular graphics, the study of structural–activity relationships may well receive a boost.